Cas no 1101174-24-6 (4-(6-methylpyridin-3-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(6-methylpyridin-3-yl)-1,3-thiazol-2-amine
• CAS No: 1101174-24-6
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 5784171
• PubChem ID: 57586427
• Update Time: 2025-08-05

4-(6-methylpyridin-3-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(6-methyl-3-pyridinyl)-
• 4-(6-methylpyridin-3-yl)-1,3-thiazol-2-amine

• Inchi： 1S/C9H9N3S/c1-6-2-3-7(4-11-6)8-5-13-9(10)12-8/h2-5H,1H3,(H2,10,12)
• InChI Key： NAFKXHMLGSTKAQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)N=C2)N=C1N

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 384.2±27.0 °C(Predicted)
• pka: 3.81±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(6-methylpyridin-3-yl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(6-methylpyridin-3-yl)-1,3-thiazol-2-amine (CAS No. 1101174-24-6)

4-(6-methylpyridin-3-yl)-1,3-thiazol-2-amine (CAS No. 1101174-24-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a thiazole ring linked to a 6-methylpyridine moiety, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic frequently searched in academic and industrial circles.

In recent years, the demand for small molecule therapeutics has surged, and 4-(6-methylpyridin-3-yl)-1,3-thiazol-2-amine aligns with this trend. Its molecular framework allows for versatile modifications, enabling the development of targeted therapies for conditions like inflammatory diseases and cancer. These areas are highly searched in medical databases, reflecting the compound's relevance to current health challenges. Additionally, its structure-activity relationship (SAR) is a hot topic among chemists aiming to optimize bioactivity.

The synthesis of 4-(6-methylpyridin-3-yl)-1,3-thiazol-2-amine involves multi-step organic reactions, including cyclization and cross-coupling techniques. These methods are frequently discussed in forums and publications, as they are critical for producing high-purity batches for research. The compound's solubility and stability under physiological conditions are also key points of investigation, addressing common queries about its practical applicability.

Beyond pharmaceuticals, 4-(6-methylpyridin-3-yl)-1,3-thiazol-2-amine has potential in agrochemical formulations. Its ability to interact with biological targets makes it a candidate for developing novel pesticides or herbicides, a sector increasingly focused on eco-friendly solutions. This aligns with the growing public interest in green chemistry and sustainable agriculture, terms heavily searched in environmental science contexts.

Analytical characterization of CAS No. 1101174-24-6 typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and purity assessment, topics frequently explored in analytical chemistry communities. The compound's crystallographic data is another area of interest, as it provides insights into its molecular packing and interactions.

In summary, 4-(6-methylpyridin-3-yl)-1,3-thiazol-2-amine represents a versatile scaffold with broad applications in life sciences and materials engineering. Its relevance to drug discovery, agrochemical innovation, and molecular design ensures continued research interest, addressing many trending queries in scientific and industrial domains.